1-(Azepan-1-yl)-2-(4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Azepan-1-yl)-2-(4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H31N3O2 and its molecular weight is 309.454. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Heterocycles
Singh and Singh (2004) describe a sequence of reactions for synthesizing various heterocyclic systems. Their research involves the cyclization of a dianion, formed from benzoin-α-oxime, with dielectrophiles to yield heterocycles like dioxazines and dioxazepines (Singh & Singh, 2004).
Efficient Synthesis of Antagonists
Brands et al. (2003) report on the efficient synthesis of the NK(1) receptor antagonist Aprepitant. This research highlights a unique and highly stereoselective process, demonstrating how certain compounds can be synthesized for specific pharmacological applications (Brands et al., 2003).
Phosphine-mediated Construction of Heterocycles
François-Endelmond et al. (2010) developed a method for constructing 1,4-oxazepines and 1,3-oxazines. This method provides a promising route for preparing biologically active heterocycles and could be exploited for creating interesting chiral ligands (François-Endelmond et al., 2010).
Synthesis and Characterization of Novel Compounds
Govindhan et al. (2017) synthesized and characterized a new compound using click chemistry. This study included cytotoxicity evaluation and molecular docking studies, providing insights into the pharmacokinetics of the compound for biological applications (Govindhan et al., 2017).
Biological Activity of Conazole Analogues
Mermer et al. (2018) synthesized new analogues of azole class antifungals and examined their biological potentials, including antimicrobial and antioxidant activities. This research demonstrates the potential medical applications of such compounds (Mermer et al., 2018).
Antibacterial, Antifungal, and Cytotoxic Activities
Gan et al. (2010) investigated the antibacterial, antifungal, and cytotoxic activities of azole-containing piperazine derivatives, highlighting their significant efficacy compared to standard drugs in clinical settings (Gan et al., 2010).
Properties
IUPAC Name |
1-(azepan-1-yl)-2-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H31N3O2/c21-16(15-5-6-15)13-18-9-11-19(12-10-18)14-17(22)20-7-3-1-2-4-8-20/h15-16,21H,1-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVXUQSMBAHYWDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CN2CCN(CC2)CC(C3CC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H31N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.